Cas no 452105-35-0 ((R)-4-(Oxiran-2-ylmethyl)morpholine)

• Product Name: (R)-4-(Oxiran-2-ylmethyl)morpholine
• CAS No: 452105-35-0
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD18830136
• CID: 1035796
• PubChem ID: 7129245
• Update Time: 2025-04-20

(R)-4-(Oxiran-2-ylmethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• (R)-4-(Oxiran-2-ylmethyl)morpholine
• MORPHOLINE, 4-[(2R)-2-OXIRANYLMETHYL]-
• Morpholine, 4-[(2R)-oxiranylmethyl]- (9CI)
• (2S)-(-)-N-(2,3-epoxypropyl)morpholine
• (R)-4-oxiranylmethylmorpholine
• (R)-4-oxiranylmethyl-morpholine
• 4-[(2R)-oxiran-2-ylmethyl]morpholine
• 4-oxiranylmethyl-morpholine
• AC1OFIPZ
• AK118876
• KB-78944
• DB-277133
• Morpholine, 4-[(2R)-oxiranylmethyl]-
• 4-{[(2R)-Oxiran-2-yl]methyl}morpholine
• SCHEMBL13415572
• AS-65611
• CS-M1543
• CTA10535
• AKOS016000422
• 452105-35-0
• 4-[[(2R)-oxiran-2-yl]methyl]morpholine
• Morpholine,4-[(2R)-oxiranylmethyl]-(9ci)
• KKWQCCPQBCHJBZ-SSDOTTSWSA-N
• DTXSID80427837
• A12535

• MDL： MFCD18830136
• Inchi： 1S/C7H13NO2/c1-3-9-4-2-8(1)5-7-6-10-7/h7H,1-6H2/t7-/m1/s1
• InChI Key： KKWQCCPQBCHJBZ-SSDOTTSWSA-N
• SMILES： O1C[C@H]1CN1CCOCC1

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 25Ų

Experimental Properties

• Density: 1.132±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 209.7±15.0 ºC (760 Torr),
• Flash Point: 88.4±9.0 ºC,
• Solubility: Soluble (175 g/l) (25 º C),